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Compound of Interest

Compound Name: 2-Ethylfenchol

CAS No.: 137255-07-3

Cat. No.: B3432381

Get Quote

Executive Summary
2-Ethylfenchol (CAS: 18368-91-7), chemically identified as 2-ethyl-1,3,3-

trimethylbicyclo[2.2.1]heptan-2-ol, is a synthetic bicyclic monoterpenoid tertiary alcohol[1][2].

Widely utilized in the flavor and fragrance industry for its highly diffusive, damp-soil, and

patchouli-like olfactory profile, it is commonly marketed under trade names such as Terrasol[3]

[4].

For drug development professionals and toxicologists, evaluating the safety profile of volatile

organic compounds (VOCs) like 2-Ethylfenchol is critical when formulating topical

therapeutics, excipients, or consumer products. This whitepaper synthesizes the

physicochemical properties, toxicological data, metabolic fate, and regulatory standing of 2-
Ethylfenchol. Furthermore, it details field-proven, self-validating experimental workflows for

assessing its safety profile, ensuring scientific integrity and regulatory compliance.

Chemical Identity & Physicochemical Properties
The sterically hindered, tricyclic-like rigid structure of 2-Ethylfenchol dictates both its chemical

stability and its biological interactions[4]. As a tertiary alcohol, it lacks the alpha-protons
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necessary for facile oxidation into reactive aldehydes or ketones, significantly reducing its

potential to act as a reactive electrophile in biological systems.

Table 1: Physicochemical & Structural Data
Property Value

Clinical / Toxicological
Significance

CAS Registry Number 18368-91-7[1]
Primary identifier for regulatory

submissions.

FEMA Number 3491[3]

Flavor and Extract

Manufacturers Association

GRAS status.

Molecular Formula C₁₂H₂₂O[2]
Determines baseline mass-

balance in metabolic studies.

Molecular Weight 182.30 g/mol [2]

Low MW facilitates skin

penetration and inhalation

exposure.

LogP (Octanol/Water) 3.44 - 3.78 (est.)[3][5]

Moderate lipophilicity;

suggests partitioning into lipid

bilayers but rapid clearance.

Boiling Point 105.0 °C @ 15 mm Hg[5]
High volatility; necessitates

inhalation risk assessment.

Flash Point 88.89 °C (192.0 °F)[3]

GHS Category 4 (Combustible

Liquid); requires specific

handling[3][6].

Toxicological Profile & Metabolic Fate
Acute and Chronic Toxicity
2-Ethylfenchol exhibits a highly favorable safety profile. According to the Joint FAO/WHO

Expert Committee on Food Additives (JECFA), the compound presents "no safety concern at

current levels of intake when used as a flavouring agent" (JECFA No. 440, evaluated in 1998)

[7].
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Oral/Dermal Toxicity: Acute toxicity is remarkably low. It is not classified as a respiratory

hazard or a systemic toxin under standard exposure limits[4].

Sensitization: Unlike primary allylic alcohols or aldehydes, 2-Ethylfenchol is not classified

as a skin sensitizer[4]. Its tertiary alcohol moiety is sterically shielded, preventing the

formation of Schiff bases or Michael addition adducts with skin proteins (haptenation).

Environmental: It is not classified as Persistent, Bioaccumulative, and Toxic (PBT) or very

Persistent and very Bioaccumulative (vPvB)[4].

Metabolic Clearance Mechanism
Understanding the causality behind 2-Ethylfenchol's low toxicity requires examining its

metabolic fate. Because it is a tertiary bicyclic alcohol, it bypasses Phase I oxidation (which

often generates reactive intermediates). Instead, it is rapidly funneled into Phase II metabolism.

Hepatic UDP-glucuronosyltransferases (UGTs) conjugate the hydroxyl group with glucuronic

acid, forming a highly water-soluble O-glucuronide that is efficiently excreted via the renal

system.
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Caption: Metabolic clearance pathway of 2-Ethylfenchol predominantly via hepatic

glucuronidation.

Regulatory Status & Safety Thresholds
To ensure consumer safety, global regulatory bodies have established strict usage thresholds

based on the No Observed Adverse Effect Level (NOAEL) derived from structural analogs and

historical data.

Table 2: Regulatory Limits and Classifications
Regulatory Body Classification / Limit Reference

IFRA (Intl. Fragrance

Association)

Safe up to 1.0000% in

fragrance concentrate.
[3][4]

FEMA GRAS
Approved for flavor use (FEMA

3491).
[3][4]

JECFA
No safety concern at current

intake levels.
[7]

GHS / OSHA HCS
Category 4 Flammable Liquid

(H227).
[3]

EU REACH
Registered (EC 242-243-7);

not classified as hazardous.
[3][4]

Experimental Methodologies for Safety Validation
As a Senior Application Scientist, I emphasize that safety cannot be assumed solely from

structural alerts; it must be empirically validated. The following protocols are designed as self-

validating systems, incorporating internal controls to ensure data trustworthiness.

Protocol 1: In Vitro Skin Sensitization (OECD 442D -
KeratinoSens™)
Causality & Rationale: Traditional in vivo models (like the Local Lymph Node Assay) are being

phased out. To validate that 2-Ethylfenchol is a non-sensitizer[4], we interrogate the second

key event of the skin sensitization Adverse Outcome Pathway (AOP): keratinocyte activation.
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The KeratinoSens™ assay uses a transgenic cell line with a luciferase reporter gene under the

control of the Antioxidant Response Element (ARE). If 2-Ethylfenchol were reactive, it would

deplete intracellular glutathione, release Nrf2 from Keap1, and trigger luciferase expression.

Event 1: Haptenation
(Protein Binding)

Event 2: Keratinocyte
Activation (Nrf2/ARE)

Event 3: Dendritic
Cell Activation

Event 4: T-Cell
Proliferation

Click to download full resolution via product page

Caption: Adverse Outcome Pathway (AOP) for skin sensitization targeted by the OECD 442D

assay.

Step-by-Step Methodology:

Cell Culture Preparation: Seed HaCaT-derived KeratinoSens™ cells at a density of 10,000

cells/well in a 96-well plate using DMEM supplemented with 9% FBS. Incubate for 24 hours

at 37°C, 5% CO₂.

Test Article Preparation: Dissolve 2-Ethylfenchol in DMSO to create a 200 mM stock.

Prepare a 12-point serial dilution (ranging from 0.98 to 2000 μM).

Self-Validating Controls:

Negative Control: 1% DMSO (establishes baseline luminescence).

Positive Control: Cinnamic aldehyde (4 to 64 μM) (ensures the Nrf2 pathway is functional

and responsive).

Exposure: Replace culture media with the test solutions (final DMSO concentration 1%).

Incubate for 48 hours.

Viability & Luminescence Reading:

Perform an MTT assay on a parallel plate to ensure any lack of luminescence is not due to

cytotoxicity (viability must be >70%).
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Lyse the cells in the primary plate and add the luciferase substrate. Read luminescence

using a microplate reader.

Data Interpretation: A substance is classified as a sensitizer if it induces a statistically

significant ≥1.5-fold increase in luciferase activity compared to the vehicle control at

concentrations where viability is >70%. (For 2-Ethylfenchol, induction remains <1.5-fold,

validating its non-sensitizing status).

Protocol 2: Genotoxicity Assessment (Bacterial Reverse
Mutation Assay - OECD 471)
Causality & Rationale: To ensure 2-Ethylfenchol does not induce point mutations, the Ames

test is utilized. We employ histidine-dependent Salmonella typhimurium strains. Because some

compounds only become mutagenic after hepatic metabolism, we run the assay both with and

without an exogenous metabolic activation system (S9 fraction).

Step-by-Step Methodology:

Strain Preparation: Culture S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E.

coli WP2 uvrA overnight until they reach a density of ~10⁹ cells/mL.

S9 Mix Preparation: Prepare the metabolic activation mixture using rat liver homogenate

(S9) induced by Aroclor 1254, combined with NADP+ and glucose-6-phosphate.

Dose Formulation: Dilute 2-Ethylfenchol in DMSO. Test concentrations should range from 5

to 5000 μ g/plate .

Plating (Pre-incubation Method):

Mix 0.1 mL of the bacterial culture, 0.1 mL of the test article, and 0.5 mL of S9 mix (or

phosphate buffer for the -S9 condition).

Incubate at 37°C for 20 minutes to allow direct interaction between the chemical,

enzymes, and bacterial DNA.

Add 2.0 mL of molten top agar containing trace histidine/biotin. Pour over minimal glucose

agar plates.
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Incubation & Scoring: Incubate plates at 37°C for 48-72 hours. Count the number of

revertant colonies using an automated colony counter.

Validation Check: The assay is only valid if the positive controls (e.g., Sodium azide for

TA100, 2-Aminoanthracene for +S9 conditions) show a >3-fold increase in revertants,

proving the system's sensitivity. 2-Ethylfenchol yields negative results across all strains,

confirming the absence of genotoxic liability.

Conclusion
2-Ethylfenchol is a highly stable, sterically hindered tertiary alcohol that serves as a critical

raw material in the flavor and fragrance sectors. Its unique chemical structure prevents the

formation of reactive electrophiles, resulting in a robust safety profile characterized by low

acute toxicity, absence of skin sensitization, and rapid metabolic clearance via glucuronidation.

By employing rigorous, self-validating OECD protocols, toxicologists can confidently

substantiate its safety for use in consumer and therapeutic applications within established

regulatory limits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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